5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[4-[(4-bromophenyl)methoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H12BrNO2S2/c18-13-5-1-12(2-6-13)10-21-14-7-3-11(4-8-14)9-15-16(20)19-17(22)23-15/h1-9H,10H2,(H,19,20,22)/b15-9-
• InChI Key: BWGAYCGDFWQGLE-DHDCSXOGSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C=C3C(=O)NC(=S)S3)Br
• Isomeric SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)/C=C\3/C(=O)NC(=S)S3)Br
• Molecular Formula: C17H12BrNO2S2
• Molecular Weight: 406.3 g/mol

Description

5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one, also known as BBOT, is a thiazolidinone derivative that has been synthesized and studied extensively in recent years. It has shown promising results in various scientific research applications, particularly in the areas of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one involves the inhibition of aldose reductase. This enzyme is involved in the conversion of glucose to sorbitol, which can lead to the development of diabetic complications. 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one inhibits this process by binding to the active site of aldose reductase, preventing the conversion of glucose to sorbitol.
Biochemical and Physiological Effects
5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been shown to have a number of biochemical and physiological effects. In addition to its inhibition of aldose reductase, 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been shown to have antioxidant properties. It also has the ability to inhibit the formation of advanced glycation end products (AGEs), which are involved in the development of diabetic complications. 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its specificity for aldose reductase. This allows researchers to study the effects of aldose reductase inhibition without affecting other enzymes or processes. However, one limitation of using 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one research. One area of interest is the development of 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one derivatives with improved solubility and potency. Another area of research is the investigation of 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one's potential therapeutic applications in the treatment of diabetes and other diseases. Additionally, 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one's antioxidant and anti-inflammatory properties may have potential applications in the development of new drugs for a variety of conditions.

Scientific Research Applications

5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been extensively studied in various scientific research applications. One of the most promising areas of research is in the field of biochemistry. 5-{4-[(4-bromobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the activity of the enzyme aldose reductase, which is involved in the development of diabetic complications. This inhibition has potential therapeutic applications in the treatment of diabetes.